N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide
Overview
Description
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide, also known as NFSF, is a chemical compound with unique properties that make it a useful compound in scientific research. NFSF is a member of the dithiazole family, and it has a wide range of applications in biochemistry, physiology, and other fields. It has been used in a variety of ways to study the effects of drugs on the body, as well as to study the mechanisms of action of various compounds.
Scientific Research Applications
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide has been used in a variety of scientific research applications. It has been used to study the effects of drugs on the body, as well as to study the mechanisms of action of various compounds. Additionally, it has been used to study the biochemical and physiological effects of various compounds. It has also been used in the development of new drugs, as well as to study the effects of various environmental factors on the body.
Mechanism of Action
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide works by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This results in increased levels of acetylcholine in the brain, which can lead to a variety of effects, including increased alertness, improved concentration, and improved memory. Additionally, N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide has been shown to have an anti-inflammatory effect, as well as an antioxidant effect.
Biochemical and Physiological Effects
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can lead to increased alertness, improved concentration, and improved memory. Additionally, N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide has been shown to have an anti-inflammatory effect, as well as an antioxidant effect. It has also been shown to reduce the levels of cortisol, a stress hormone, in the body, as well as to reduce the levels of oxidative stress.
Advantages and Limitations for Lab Experiments
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide has a number of advantages and limitations for lab experiments. One of the main advantages of using N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide is that it is relatively easy to synthesize, and it can be produced in a relatively short amount of time. Additionally, it has a wide range of applications in biochemistry and physiology, making it a useful compound for research purposes. However, one of the main limitations of using N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide is that it is not very stable and it can degrade over time. Additionally, it can be difficult to control the levels of N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide in experimental conditions, as it is not very soluble in water.
Future Directions
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide has a wide range of applications in scientific research, and there are a number of potential future directions for its use. One potential direction is the development of new drugs and treatments using N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide. Additionally, N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide could be used to study the effects of various environmental factors on the body, as well as to study the mechanisms of action of various compounds. Additionally, N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide could be used to study the biochemical and physiological effects of various compounds, and to develop new methods for drug delivery. Finally, N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide could be used to study the effects of various drugs on the body, as well as to study the effects of various environmental factors on the body.
Synthesis Methods
N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide is synthesized through a process known as the “N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide” synthesis. This process involves the use of a reagent such as thionyl chloride, which is reacted with a mixture of sodium sulfide, sodium hydroxide, and formamide. The resulting product is a white crystalline solid, which is then purified by recrystallization. This method allows for the production of N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide in a relatively short amount of time, and it has been used in numerous research studies.
properties
IUPAC Name |
N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)formamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2N2OS3/c6-1-4-2-5-3(7)9-8-2/h1H,(H,4,5,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZFBDXFRMQNQK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)NC1=NC(=S)SS1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2N2OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00789924 |
Source
|
| Record name | N-(3-Sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00789924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide | |
CAS RN |
50499-84-8 |
Source
|
| Record name | N-(3-Sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00789924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)formamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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